Cas no 848953-45-7 (methyl 4-chloro-6-methoxynicotinate)

methyl 4-chloro-6-methoxynicotinate structure
848953-45-7 structure
Product Name:methyl 4-chloro-6-methoxynicotinate
CAS No:848953-45-7
MF:C8H8ClNO3
MW:201.607021331787
MDL:MFCD18257745
CID:2126772
PubChem ID:58997467
Update Time:2024-10-26

methyl 4-chloro-6-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-chloro-6-methoxynicotinate
    • Methyl 4-chloro-6-methoxy-3-pyridinecarboxylate (ACI)
    • 4-Chloro-6-methoxynicotinic acid methyl ester
    • AKOS027338095
    • methyl4-chloro-6-methoxynicotinate
    • AS-48587
    • Methyl 4-chloro-6-methoxypyridine-3-carboxylate
    • DB-308333
    • F51616
    • 4-chloro-6-methoxy-nicotinic acid methyl ester
    • MFCD18257745
    • Methyl 4-Chloro-6-methoxy-pyridine-3-carboxylate
    • SCHEMBL931914
    • CS-0102117
    • SY244517
    • WAYNSSWMZJRJKH-UHFFFAOYSA-N
    • 848953-45-7
    • MDL: MFCD18257745
    • Inchi: 1S/C8H8ClNO3/c1-12-7-3-6(9)5(4-10-7)8(11)13-2/h3-4H,1-2H3
    • InChI Key: WAYNSSWMZJRJKH-UHFFFAOYSA-N
    • SMILES: O=C(C1C(Cl)=CC(OC)=NC=1)OC

Computed Properties

  • Exact Mass: 201.019
  • Monoisotopic Mass: 201.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.4A^2
  • XLogP3: 1.6

methyl 4-chloro-6-methoxynicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB483021-250 mg
Methyl 4-chloro-6-methoxynicotinate
848953-45-7
250MG
€657.10 2022-07-29
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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